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Introduction

Fluralaner is a potent insecticide and acaricide belonging to the isoxazoline class of
compounds. It is a systemic ectoparasiticide used in veterinary medicine to control flea and tick
infestations in dogs and cats.[1][2] Its unique mode of action, targeting y-aminobutyric acid
(GABA)-gated and L-glutamate-gated chloride channels in arthropods, provides efficacy
against a broad spectrum of pests and distinguishes it from older classes of insecticides.[2][3]
[4][5] This document provides detailed application notes and experimental protocols for the
synthesis of fluralaner, intended to guide researchers in the fields of medicinal chemistry,
process development, and insecticide research.

The synthesis of fluralaner primarily involves the coupling of two key intermediates:

e Intermediate I: 4-(5-(3,5-dichlorophenyl)-5-(trifluoromethyl)-4,5-dihydroisoxazol-3-yl)-2-
methylbenzoic acid

¢ Intermediate II: 2-amino-N-(2,2,2-trifluoroethyl)acetamide

This document outlines established synthetic routes for both intermediates and the final
condensation reaction to yield fluralaner, along with purification protocols.
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Synthetic Pathways Overview

The overall synthesis of fluralaner can be conceptually divided into three main stages: the
synthesis of Intermediate |, the synthesis of Intermediate I, and their final coupling. For both
intermediates, multiple synthetic routes have been reported, offering flexibility based on
available starting materials, cost considerations, and desired scale.
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Caption: Overall workflow for the synthesis of fluralaner.

Synthesis of Intermediate I: 4-(5-(3,5-
dichlorophenyl)-5-(trifluoromethyl)-4,5-
dihydroisoxazol-3-yl)-2-methylbenzoic acid

Two primary routes for the synthesis of Intermediate | have been described, starting from
different commercially available materials.

Route 1: From 4-bromo-3-methylbenzoic acid

This route involves the construction of the isoxazoline ring followed by a carbonylation reaction.
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Caption: Synthetic pathway for Intermediate | starting from 4-bromo-3-methylbenzoic acid.

Note: This route utilizes expensive reagents such as lithium aluminum hydride and palladium
acetate, and the starting material 1,3-dichloro-5-[1-(trifluoromethyl)vinyl]benzene may not be
readily available, potentially hindering large-scale industrial production.[6]

Route 2: From 2-fluorotoluene

This pathway is often preferred for industrial synthesis due to more accessible starting
materials.
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Caption: Synthetic pathway for Intermediate | starting from 2-fluorotoluene.

Synthesis of Intermediate Il: 2-amino-N-(2,2,2-
trifluoroethyl)acetamide

Two common synthetic routes for Intermediate 1l are presented below.

Route 1: From Trifluoroethylamine and an Acetyl
Chloride Derivative

This route involves the reaction of trifluoroethylamine with a chloroacetyl chloride followed by
amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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